Cas no 1396638-05-3 (N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide)

• Product Name: N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide
• CAS No: 1396638-05-3
• MF: C₁₃H₁₂F₃N₃OS
• MW: 315.314091682434
• CID: 5400561
• Update Time: 2025-06-10

N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]thiophene-3-carboxamide
• N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide

• Inchi： 1S/C13H12F3N3OS/c1-8-6-10(13(14,15)16)19-11(18-8)2-4-17-12(20)9-3-5-21-7-9/h3,5-7H,2,4H2,1H3,(H,17,20)
• InChI Key： BUUYBVANKGVUPS-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCCC1=NC(C(F)(F)F)=CC(C)=N1)=O

Additional information on N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide

Professional Introduction to N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide (CAS No. 1396638-05-3)

N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide (CAS No. 1396638-05-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and therapeutic development. The presence of multiple functional groups, including a pyrimidine ring and a thiophene moiety, endows it with unique chemical properties that make it a subject of intense interest for researchers.

The4-methyl-6-(trifluoromethyl)pyrimidin-2-ylsubstituent is particularly noteworthy due to its potential role in modulating biological activity. Pyrimidine derivatives are well-documented for their involvement in various biological pathways, and the introduction of a trifluoromethyl group can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. This modification often enhances metabolic stability and binding affinity, making such compounds attractive for drug development.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting complex diseases. N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide has emerged as a compound of interest in this context, primarily due to its structural features that suggest potential interactions with biological targets relevant to diseases such as cancer, inflammation, and neurodegenerative disorders. Thethiophenering is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for the design of high-affinity ligands.

Thetrifluoromethylgroup is another key feature that contributes to the compound's appeal. This group not only enhances lipophilicity but also influences electronic properties, thereby affecting both binding affinity and metabolic stability. The combination of these features makes N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide a versatile scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their potential biological activity. These tools have enabled researchers to predict binding modes and interactions with target proteins with unprecedented accuracy. In particular, virtual screening campaigns have identified N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide as a hit compound capable of interacting with enzymes and receptors involved in disease pathways.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations are typically employed to construct the desired molecular framework. The introduction of themethylandtrifluoromethylgroups requires careful control over reaction conditions to ensure high yield and purity.

In terms of biological evaluation, preliminary studies have shown that N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide exhibits promising activity against certain cancer cell lines. The compound's ability to inhibit proliferation and induce apoptosis in these cells suggests its potential as an anticancer agent. Additionally, its interaction with inflammatory pathways has been explored, indicating possible applications in treating chronic inflammatory diseases.

The pharmacokinetic profile of this compound is also an area of active investigation. Researchers are employing advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate its metabolic pathways and assess its bioavailability. These studies are crucial for understanding how the compound behaves within the body and for optimizing its therapeutic potential.

The future direction of research on N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide includes further exploration of its mechanism of action and optimization through structure-based drug design approaches. By leveraging insights from structural biology and computational modeling, scientists aim to refine the compound's properties to enhance its efficacy and minimize potential side effects.

In conclusion, N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}thiophene-3-carboxamide (CAS No. 1396638-05-3) is a compelling compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preliminary biological activity, make it a valuable candidate for further development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.